Cas no 1358907-09-1 (4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1358907-09-1
• MF: C₂₅H₁₈BrN₃O₃
• MW: 488.332725048065
• CID: 5399070
• Update Time: 2025-05-25

4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)isoquinolin-1-one
• 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C25H18BrN3O3/c1-2-31-17-13-11-16(12-14-17)29-15-21(18-7-3-4-8-19(18)25(29)30)24-27-23(28-32-24)20-9-5-6-10-22(20)26/h3-15H,2H2,1H3
• InChI Key： RHVYGMYFMLDSHF-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC=C3Br)N=2)=CN1C1=CC=C(OCC)C=C1

Additional information on 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)-1,2-dihydroisoquinolin-1-one

Introduction to 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1358907-09-1)

The compound 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)-1,2-dihydroisoquinolin-1-one, identified by its CAS number 1358907-09-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this compound integrates several key pharmacophoric elements, including a dihydroisoquinolinone core, a 1,2,4-oxadiazole moiety, and substituents such as 2-bromophenyl and 4-ethoxyphenyl, which collectively contribute to its unique chemical and biological properties.

In recent years, the investigation of dihydroisoquinolinone derivatives has been extensively explored for their pharmacological relevance. These compounds are known for their involvement in various biological pathways, including modulation of neurotransmitter systems and inhibition of kinases. The presence of the 1,2,4-oxadiazole ring in the molecular structure of this compound is particularly noteworthy, as oxadiazole derivatives have been demonstrated to exhibit potent antimicrobial, anti-inflammatory, and anticancer activities. The 2-bromophenyl substituent further enhances the compound's potential by introducing a halogen atom that can participate in further chemical modifications or interactions with biological targets.

The 4-ethoxyphenyl group adds another layer of complexity to the molecule, influencing both its electronic properties and its solubility profile. This substitution pattern is often employed in medicinal chemistry to optimize bioavailability and metabolic stability. The combination of these structural features makes 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)-1,2-dihydroisoquinolin-1-one a promising candidate for further investigation in therapeutic contexts.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Specifically, the dihydroisoquinolinone scaffold has been implicated in the development of agents that target neurological disorders such as Parkinson's disease and Alzheimer's disease. The ability of these molecules to interact with specific enzymes and receptors has opened up new avenues for therapeutic intervention. Furthermore, the 1,2,4-oxadiazole moiety has shown promise in inhibiting certain enzymes associated with cancer cell proliferation. For instance, oxadiazole derivatives have been reported to block the activity of tyrosine kinases, which are overexpressed in many malignancies.

The role of substituents like 2-bromophenyl and 4-ethoxyphenyl cannot be overstated. These groups not only modulate the electronic distribution within the molecule but also influence its interactions with biological targets. The bromine atom in the 2-bromophenyl ring can serve as a handle for further functionalization via cross-coupling reactions, allowing chemists to explore novel derivatives with enhanced pharmacological properties. On the other hand, the ethoxy group in the 4-ethoxyphenyl moiety contributes to hydrophilicity, which can improve oral bioavailability and reduce systemic toxicity.

In terms of synthetic approaches, 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)-1,2-dihydroisoquinolin-1-one can be synthesized through multi-step organic reactions that involve cyclization and functional group transformations. The synthesis typically begins with readily available precursors such as 2-bromoaniline and 4-methoxybenzaldehyde. These starting materials undergo condensation reactions to form an intermediate dihydroisoquinolinone derivative. Subsequent introduction of the 1,2,4-oxadiazole ring is achieved through cycloaddition or nucleophilic substitution reactions.

The introduction of the 4-ethoxyphenyl group is often performed via Suzuki-Miyaura cross-coupling reactions if a boronic acid derivative is available as a precursor. Alternatively, palladium-catalyzed coupling reactions can be employed to attach aryl halides or triflates bearing this substitution pattern. Careful optimization of reaction conditions is essential to ensure high yields and purity of the final product.

From a computational chemistry perspective, 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-et hoxyphenyl)-1 , 2 - dihydroisoquinolin - 1 - one exhibits interesting electronic properties due to its conjugated system and heterocyclic rings. Density Functional Theory (DFT) calculations have been used to study its optimized geometry and energy states. These studies reveal that the molecule has significant aromatic character contributed by both the dihydroisoquinolinone and oxadiazole moieties.

The presence of multiple electrondonating groups such as oxygen atoms in both rings increases electron density at certain positions along the conjugated system, which could influence its reactivity towards electrophilic or nucleophilic species depending on application scenarios . Additionally, computational analysis suggests that this compound may exhibit good solubility parameters when dissolved in polar solvents like dimethyl sulfoxide (DMSO) or methanol.

In vitro studies have begun to explore potential biological activities associated with this compound . Initial assays indicate that it may possess inhibitory effects against certain enzymes relevant for cancer therapy . For example, preliminary data suggests it could interfere with cyclin-dependent kinases (CDKs), which play crucial roles during cell cycle progression . Furthermore, interactions with other targets such as microtubule-associated proteins have also been observed under specific experimental conditions.

The structural features described earlier make it plausible that this molecule could act as an inhibitor for kinases involved in tumor growth . Specifically, binding affinity towards CDKs might be enhanced by steric hindrance provided by both aromatic rings while hydrogen bonding networks between oxygen atoms from oxadiazole ring could stabilize enzyme-substrate complex formation . Such mechanisms would warrant further investigation through enzyme kinetics experiments using purified recombinant proteins p> < p> Another area where this type compound might find utility is inflammation management . Oxadiazoles themselves are known modulators inflammatory pathways due ability interact transcription factors like NF kappa B . Moreover , phenolic substituents like those present here are frequently found anti-inflammatory agents due ability scavenge reactive oxygen species (ROS) reduce oxidative stress . Combined effects these properties could make effective therapeutic option conditions characterized excessive inflammation p> < p> As research progresses, 4-[3-( 2 - bromophen yl ) - 1 , 2 , 4 - ox adia z ol -5 - y l ] - [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ]